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Compound of Interest

Compound Name: Cerium(IV) sulfate

Cat. No.: B088247 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Principle
The determination of iron(II) concentration via cerium(IV) sulfate titration is a highly reliable

oxidimetric method.[1] This analysis is a redox titration where iron(II) ions are oxidized to

iron(III) ions by cerium(IV) ions in an acidic medium. The reaction proceeds in a 1:1

stoichiometric ratio, making the calculation straightforward.[2] Cerium(IV) is a strong oxidizing

agent, and its solutions are stable over a wide range of acid concentrations.[1]

The balanced net ionic equation for the reaction is: Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺

The endpoint of the titration can be detected visually using a redox indicator, such as ferroin, or

instrumentally through potentiometry. The ferroin indicator, a complex of 1,10-phenanthroline

and iron(II), provides a sharp color change from red (reduced form) to a pale blue (oxidized

form) at the equivalence point.[3][4]

Reagents and Materials
Analytical balance

Burette (50 mL)

Pipettes (10 mL, 20 mL, 25 mL)
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Volumetric flasks (100 mL, 250 mL, 500 mL, 1000 mL)

Conical flasks (250 mL)

Beakers

Magnetic stirrer and stir bar

Weighing bottle[2]

All chemicals should be of analytical reagent grade.[5]

// Edges Fe2 -> Fe3 [label="Oxidation (loses e⁻)", color="#EA4335", fontcolor="#202124"]; Ce4

-> Ce3 [label="Reduction (gains e⁻)", color="#4285F4", fontcolor="#202124"]; } caption:

"Redox reaction between Iron(II) and Cerium(IV)."

Experimental Protocols
The prepared Cerium(IV) sulfate solution should be standardized against a primary standard,

such as pure ferrous ammonium sulfate.[5]

Preparation of Primary Standard: Accurately weigh approximately 1.0 g of ferrous

ammonium sulfate hexahydrate (FAS) into a 250 mL conical flask.

Dissolution: Add 25 mL of 1 M sulfuric acid and swirl to dissolve the solid completely. Dilute

with 50 mL of distilled water.

Indicator Addition: Add 2-3 drops of ferroin indicator to the FAS solution. The solution will turn

a reddish color.[6]

Titration: Titrate the FAS solution with the prepared 0.1 M cerium(IV) sulfate solution from

the burette. The endpoint is reached when the color changes sharply from red to a persistent

pale blue.[4]

Replication: Repeat the titration at least two more times to obtain concordant results (titers

agreeing within 0.1 mL).[7]
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Calculation: Calculate the exact molarity of the cerium(IV) sulfate solution using the weight

of FAS and the volume of titrant consumed.

This protocol is suitable for determining the purity of an iron(II) salt or the iron(II) content in a

pharmaceutical tablet.[2][8]

Sample Preparation: Accurately weigh an appropriate amount of the finely crushed and

homogenized sample (e.g., ~0.5 g of an unknown iron(II) salt or a powdered tablet) into a

250 mL conical flask.[2][8]

Dissolution & Acidification: Add 20 mL of 1 M sulfuric acid to the flask and swirl to dissolve

the sample. If necessary, gently warm the solution to aid dissolution. Dilute with

approximately 100 mL of distilled water.

Indicator Addition: Add 2-3 drops of ferroin indicator to the sample solution.[6]

Titration: Titrate the sample solution with the standardized 0.1 M cerium(IV) sulfate solution

until the endpoint color change from red to pale blue/greenish-blue is observed.[2]

Record Volume: Record the volume of the cerium(IV) sulfate solution used.

Replication: Repeat the procedure for at least two other similar samples to ensure precision.

// Workflow connections prep_titrant -> standardize -> setup; prep_analyte -> setup; setup ->

add_indicator -> titrate -> record -> calculate -> report; } caption: "General workflow for the

titration of Iron(II)."

Data Presentation
Table 1: Reagent Preparation Summary
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Reagent Molarity (mol/L)
Preparation Details
(per 1000 mL)

Reference

Cerium(IV) Sulfate 0.1

Dissolve ~40.43 g
of Ce(SO₄)₂·4H₂O in
500 mL of distilled
water containing 28
mL of concentrated
H₂SO₄. Dilute to
1000 mL.

[9][10]

Sulfuric Acid 1.0

Carefully add 55 mL

of concentrated (98%)

H₂SO₄ to ~500 mL of

distilled water, cool,

and dilute to 1000 mL.

[2]

Ferrous Ammonium

Sulfate (FAS)
0.1

Dissolve ~39.2 g of

Fe(NH₄)₂(SO₄)₂·6H₂O

in distilled water

containing a few drops

of dilute H₂SO₄ and

dilute to 1000 mL.

[5]

| Ferroin Indicator | ~0.025 M | Dissolve 0.695 g of FeSO₄·7H₂O and 1.485 g of 1,10-

phenanthroline monohydrate in water and dilute to 100 mL. |[2][5] |

Table 2: Indicator Properties

Indicator
Reduced Form
Color

Oxidized Form
Color

Transition
Potential (V)

Notes

Ferroin Deep Red Pale Blue ~1.12

Most common
and highly
recommended
indicator for
this titration.
[3]
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| N-Phenylanthranilic Acid | Colorless | Violet-Red | ~1.08 | An alternative redox indicator. |

Calculations
The concentration of iron(II) in the sample is calculated based on the 1:1 stoichiometry of the

reaction between Ce⁴⁺ and Fe²⁺.

Moles of Ce⁴⁺ used:

Moles Ce⁴⁺ = Molarity of Ce(SO₄)₂ (mol/L) × Volume of Ce(SO₄)₂ used (L)

Moles of Fe²⁺ in the sample:

Since the mole ratio is 1:1, Moles Fe²⁺ = Moles Ce⁴⁺

Mass of Iron in the sample:

Mass of Fe (g) = Moles Fe²⁺ × Molar mass of Fe (55.845 g/mol )

Percentage Purity or % w/w of Iron:

% Purity = (Mass of Fe determined / Initial mass of sample) × 100

Example Calculation: If 25.00 mL of a 0.100 M standardized Ce(SO₄)₂ solution was required to

titrate a 0.550 g sample:

Moles Ce⁴⁺ = 0.100 mol/L × 0.02500 L = 0.00250 mol

Moles Fe²⁺ = 0.00250 mol

Mass of Fe = 0.00250 mol × 55.845 g/mol = 0.1396 g

% w/w Fe = (0.1396 g / 0.550 g) × 100 = 25.38%

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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